Cas no 1189450-21-2 (2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido5,4-dpyrimidine)
2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido5,4-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido[5,4-d]pyrimidine
- 2,6-dichloro-4,8-bis(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)pyrimido[5,4-d]pyrimidine
- 2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido5,4-dpyrimidine
-
Computed Properties
- Exact Mass: 386.23800
Experimental Properties
- PSA: 58.04000
- LogP: 3.83720
2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido5,4-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D434267-2.5mg |
2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido[5,4-d]pyrimidine |
1189450-21-2 | 2.5mg |
$ 173.00 | 2023-04-17 | ||
| TRC | D434267-25mg |
2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido[5,4-d]pyrimidine |
1189450-21-2 | 25mg |
$ 1326.00 | 2023-04-17 |
2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido5,4-dpyrimidine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido5,4-dpyrimidine
Introduction to 2,6-Dichloro-4,8-(dipiperidino-d20)-pyrimido[5,4-d]pyrimidine (CAS No. 1189450-21-2)
2,6-Dichloro-4,8-(dipiperidino-d20)-pyrimido[5,4-d]pyrimidine, identified by its CAS number 1189450-21-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their biological activity and utility in drug design. The structural framework of this molecule incorporates multiple functional groups, including chlorine atoms at the 2 and 6 positions, and a diperidino moiety at the 4 and 8 positions, which contribute to its unique chemical properties and potential biological functions.
The diperidino-d20 substitution pattern is particularly noteworthy, as it introduces two piperidine rings linked together. Piperidine derivatives are well-documented for their role in modulating various biological pathways, making this compound a promising candidate for further exploration in drug development. The presence of chlorine atoms enhances the electrophilicity of the pyrimidine core, facilitating further functionalization and enabling the synthesis of more complex derivatives.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The pyrimido[5,4-d]pyrimidine scaffold is particularly interesting due to its ability to interact with biological targets in multiple ways. This compound’s structure allows for strong binding interactions with enzymes and receptors, which is a critical factor in drug design. The dual chloro substitution at the 2 and 6 positions further enhances its reactivity, making it a versatile building block for medicinal chemists.
The pharmaceutical industry has been increasingly interested in exploring new chemical entities that can address unmet medical needs. 2,6-Dichloro-4,8-(dipiperidino-d20)-pyrimido[5,4-d]pyrimidine represents a significant advancement in this regard. Its unique structural features make it an attractive candidate for further investigation into its pharmacological properties. Researchers are particularly keen on understanding how the diperidino moiety influences the compound’s biological activity and whether it can be leveraged to develop drugs with improved efficacy and reduced side effects.
One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. Additionally, its ability to interact with biological targets suggests that it could be used to treat conditions such as cancer or inflammatory diseases. The chlorine substituents at the 2 and 6 positions provide opportunities for further derivatization, allowing researchers to fine-tune the compound’s properties to optimize its therapeutic potential.
The synthesis of 2,6-Dichloro-4,8-(dipiperidino-d20)-pyrimido[5,4-d]pyrimidine is a complex process that requires careful optimization to ensure high yield and purity. The introduction of multiple functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before, which bodes well for future research endeavors.
In conclusion,2,6-Dichloro-4,8-(dipiperidino-d20)-pyrimido[5,4-d]pyrimidine (CAS No. 1189450-21-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation into new therapeutic agents. As research continues to uncover more about its properties and applications, this molecule is likely to play an important role in the development of next-generation drugs.
1189450-21-2 (2,6-Dichloro-4,8-(dipiperidino-d20)pyrimido5,4-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)